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Compound of Interest

Compound Name: PIN1 inhibitor 5

Cat. No.: B15606397 Get Quote

For immediate reference, this guide furnishes critical safety and logistical protocols for the

proper handling and disposal of PIN1 Inhibitor 5. It is imperative for all laboratory personnel to

consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact

compound in use, as "PIN1 Inhibitor 5" may not be a unique identifier. This document is

intended for an audience of researchers, scientists, and drug development professionals to

ensure a safe laboratory environment and maintain regulatory compliance.

Key Compound Information and Safety Data
Quantitative data for a specific compound designated "PIN1 Inhibitor 5" is not publicly

available. Researchers must refer to the manufacturer's SDS for precise details. For illustrative

purposes, the table below contains information for a known PIN1 inhibitor, API-1. Users should

replace this with data for their specific inhibitor.
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Property
Value (Example: PIN1
inhibitor API-1)

Reference

CAS Number 680622-70-2 [1]

Molecular Formula C₁₅H₁₃F₃N₆O₂ [1]

Molecular Weight 366.30 g/mol [1][2]

Appearance Solid [3]

Solubility in DMSO 73 mg/mL (199.29 mM) [2]

IC₅₀ 72.3 nM (for Pin1) [2][4]

Storage Temperature
Store in a freezer in a tightly

sealed container.
[5]

Hazard Classification
Not classified as a hazardous

substance or mixture.
[1]

Step-by-Step Disposal Procedures
These procedures are based on general guidelines for laboratory chemical waste and should

be adapted to comply with institutional and local regulations.[6][7][8][9][10]

Personal Protective Equipment (PPE)
Before handling the inhibitor or its waste, all personnel must wear appropriate PPE to prevent

exposure.[5]

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory. Wear additional protective clothing as needed to

prevent skin exposure.[5]

Waste Segregation and Collection
Proper segregation is critical to prevent hazardous chemical reactions.[8]
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Solid Waste: Collect all unused, expired, or surplus solid PIN1 inhibitor in a dedicated, clearly

labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing PIN1 Inhibitor 5 (e.g., dissolved in DMSO) must be

collected in a separate, labeled liquid chemical waste container.[11] Do not pour chemical

waste down the drain.[6][7][9] The container must be compatible with the solvent used.

Contaminated Labware: All disposable items that have come into contact with the inhibitor

(e.g., pipette tips, tubes, gloves, and paper towels) must be disposed of as chemically

contaminated waste in a designated, lined container.

Container Labeling and Storage
Accurate labeling and proper storage are essential for safety and regulatory compliance.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("PIN1 Inhibitor 5" and its CAS number), and any associated hazard

symbols.[6][8]

Storage: Store waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.[6][7] This area should have secondary containment to manage

potential leaks. Keep containers securely capped except when adding waste.[7][8]

Final Disposal
Professional Collection: Arrange for the collection of hazardous waste through your

institution's Environmental Health & Safety (EH&S) department.[6][8] Do not attempt to

dispose of the chemical waste through regular trash or other unauthorized means.[10]

Regulatory Compliance: Ensure all disposal activities adhere to local, state, and federal

regulations for hazardous waste management.[10]

Spill Management
In the event of a spill, immediate and appropriate action is required.

Evacuate and Secure: Clear the immediate area of all non-essential personnel.
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Ventilate: Ensure the area is well-ventilated. If the spill is significant, work within a fume

hood.

Contain: Use an appropriate chemical spill kit with absorbent materials to contain the spill.

For solid spills, take care to avoid generating dust.

Cleanup: While wearing full PPE, carefully collect the spilled material and absorbent pads

into a designated hazardous waste container.

Decontaminate: Thoroughly clean the spill area with an appropriate solvent and cleaning

agents.

Report: Report the incident to your laboratory supervisor and EH&S department immediately.

Visualizing Key Processes
Experimental Workflow for PIN1 Inhibitor 5
The following diagram outlines a typical workflow from receiving and handling the compound to

its final disposal, ensuring safety at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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